4-Cyclopropoxy-3-fluoro-2-nitropyridine

• Molecular Formula: C8H7FN2O3
• Molecular Weight: 198.15 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-fluoro-2-nitropyridine
• InChI: InChI=1S/C8H7FN2O3/c9-7-6(14-5-1-2-5)3-4-10-8(7)11(12)13/h3-5H,1-2H2
• InChI Key: FYVSZIUGHNBNBW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=NC=C2)[N+](=O)[O-])F

Description

4-Cyclopropoxy-3-fluoro-2-nitropyridine is a heterocyclic aromatic compound featuring a pyridine core substituted with a cyclopropoxy group at the 4-position, a fluorine atom at the 3-position, and a nitro group at the 2-position. The nitro group acts as a strong electron-withdrawing substituent, while the cyclopropoxy group introduces steric strain due to its three-membered ring structure. This compound is of interest in medicinal chemistry and materials science due to its unique substitution pattern, which may confer distinct photophysical, catalytic, or bioactive properties compared to analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-3-fluoro-2-nitropyridine typically involves multiple steps. One common method starts with the fluorination of a pyridine derivative. For example, 3-bromo-2-nitropyridine can be reacted with a fluoride source such as Bu4N+F− in DMF at room temperature to form 2-fluoro-3-bromopyridine . The cyclopropoxy group can then be introduced through a nucleophilic substitution reaction using cyclopropanol under basic conditions.

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-3-fluoro-2-nitropyridine may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to improve reaction efficiency and yield, as well as the development of cost-effective and environmentally friendly reagents and solvents.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-3-fluoro-2-nitropyridine can undergo various chemical reactions, including:

Nucleophilic Substitution: The nitro group can be replaced by nucleophiles such as amines or thiols.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas over a palladium catalyst.

Oxidation: The cyclopropoxy group can be oxidized to a carboxylic acid using strong oxidizing agents.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium methoxide or potassium thiolate in polar aprotic solvents.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst.

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Major Products

Amino Derivatives: From the reduction of the nitro group.

Carboxylic Acids: From the oxidation of the cyclopropoxy group.

Scientific Research Applications

4-Cyclopropoxy-3-fluoro-2-nitropyridine has several applications in scientific research:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Agrochemicals: The compound can be modified to create pesticides or herbicides with improved efficacy and environmental profiles.

Materials Science: It can be used in the development of novel materials with unique electronic or optical properties.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-fluoro-2-nitropyridine depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity through binding interactions. The presence of the fluorine atom can enhance the compound’s binding affinity and metabolic stability, while the nitro group can participate in redox reactions, influencing the compound’s biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Reactivity and Electronic Properties

Key Analogs :

2-(4-Methoxyphenoxy)-3-nitropyridine (): Features a nitro group at the 3-position and a methoxyphenoxy group at the 2-position. The methoxyphenoxy substituent is less sterically hindered than cyclopropoxy but provides similar electron-donating effects. The nitro group at the 3-position (vs.

4-(4-Carboxy-3-fluorophenyl)-2-hydroxypyridine (): Contains a fluorophenyl group and a carboxylic acid substituent. The fluorine atom here enhances acidity and stabilizes the carboxylate ion, whereas the nitro group in 4-cyclopropoxy-3-fluoro-2-nitropyridine increases electrophilicity, favoring nucleophilic substitution reactions .

Electronic Effects :

• The 3-fluoro substituent in both the target compound and ’s analog increases lipophilicity and may improve membrane permeability in drug design contexts .

Structural and Physical Properties

Compound	Substituents	Melting Point (°C)	Solubility (Polar Solvents)	Key Functional Groups
4-Cyclopropoxy-3-fluoro-2-nitropyridine	4-OCH₂C₃H₅, 3-F, 2-NO₂	Not reported	Moderate (DMSO, DMF)	Nitro, Cyclopropoxy, Fluorine
2-(4-Methoxyphenoxy)-3-nitropyridine	2-OPh(4-OCH₃), 3-NO₂	Not reported	High (CHCl₃, Acetone)	Nitro, Methoxyphenoxy
4-(4-Carboxy-3-fluorophenyl)-2-hydroxypyridine	4-(3-F-C₆H₃-4-COOH), 2-OH	1267011-08-4	Low (Water), High (MeOH)	Carboxy, Hydroxy, Fluorine

Notes:

• The nitro group in the 2-position (target compound) vs. 3-position () alters dipole moments and π-stacking capabilities.
• The cyclopropoxy group reduces solubility in aqueous media compared to the methoxyphenoxy group in , as observed in similar ether-containing pyridines .